Cas no 2034223-55-5 (2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide)

• Product Name: 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide
• CAS No: 2034223-55-5
• MF: C₁₉H₂₀N₄O₄
• MW: 368.3865
• CID: 5346913
• Update Time: 2025-10-29

2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide Chemical and Physical Properties

Names and Identifiers

• JWQWQJNAPSHDEF-HDJSIYSDSA-N
• 2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide
• 2-(2-oxo-1,3-benzoxazol-3-yl)-N-(4-pyrazin-2-yloxycyclohexyl)acetamide
• 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide

• Inchi： 1S/C19H20N4O4/c24-17(12-23-15-3-1-2-4-16(15)27-19(23)25)22-13-5-7-14(8-6-13)26-18-11-20-9-10-21-18/h1-4,9-11,13-14H,5-8,12H2,(H,22,24)
• InChI Key： JWQWQJNAPSHDEF-UHFFFAOYSA-N
• SMILES： O(C1C([H])=NC([H])=C([H])N=1)C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])C(C([H])([H])N1C(=O)OC2=C([H])C([H])=C([H])C([H])=C12)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 538
• XLogP3: 1.9
• Topological Polar Surface Area: 93.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide

Introduction to Compound with CAS No. 2034223-55-5 and Product Name: 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide

The compound identified by the CAS number 2034223-55-5 and the product name 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]acetamide represents a significant advancement in the field of medicinal chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential pharmacological properties. The structural framework of this compound incorporates several key functional groups, including a benzoxazole core and a pyrazine moiety, which are known for their involvement in various biological interactions.

Recent research in the domain of drug discovery has highlighted the importance of multicomponent reactions and the synthesis of complex molecular architectures. The compound in question exemplifies this trend, as it combines a dihydrobenzoxazole scaffold with a cyclohexyl group linked through an amide bond. This particular arrangement has been investigated for its potential to modulate biological pathways associated with inflammation and neurodegeneration. The presence of the pyrazinyl oxyalkyl side chain further enhances its complexity and suggests a multifaceted interaction profile with biological targets.

The synthesis of such intricate molecules often involves sophisticated methodologies that leverage advances in organic chemistry. The benzoxazole ring, a crucial component of this compound, can be synthesized through various routes, including cyclization reactions that are both efficient and scalable. The incorporation of the pyrazine group into the molecular structure adds another layer of functionality, enabling interactions with specific receptors or enzymes. This has led to increased interest in derivatives of this class for their therapeutic potential.

In the context of contemporary pharmaceutical research, compounds like this one are being explored for their ability to interact with complex biological systems. The benzoxazole core is known to exhibit properties that make it suitable for applications in central nervous system (CNS) disorders, while the pyrazine moiety can contribute to binding affinity and selectivity. The cyclohexylamidine portion of the molecule adds further complexity, potentially influencing solubility and metabolic stability—key factors in drug development.

One particularly intriguing aspect of this compound is its potential role in modulating neurotransmitter systems. The structural features present suggest interactions with receptors such as serotonin or dopamine receptors, which are implicated in conditions ranging from depression to Parkinson's disease. Preliminary studies have indicated that analogs with similar scaffolds may exhibit anxiolytic or neuroprotective effects, making this compound a promising candidate for further investigation.

The use of computational modeling has become an indispensable tool in modern drug discovery. By leveraging molecular dynamics simulations and quantum mechanical calculations, researchers can predict how this compound might interact with its target proteins or enzymes. These virtual screening approaches have accelerated the identification of lead compounds and reduced the time required for experimental validation. In fact, several recent publications have demonstrated the efficacy of computational methods in optimizing structures like this one for improved pharmacokinetic profiles.

Another area where this compound shows promise is in its potential application as an intermediate in more complex drug candidates. The versatility of its structure allows for modifications at multiple positions, enabling chemists to explore diverse chemical space. This flexibility is particularly valuable when designing molecules intended for clinical trials, where both potency and safety must be carefully balanced.

The benzoxazole-pyrazine hybrid scaffold has been studied extensively due to its ability to engage multiple binding sites simultaneously—a phenomenon known as polypharmacicity. Such compounds are increasingly recognized as valuable tools for understanding disease mechanisms and developing treatments that address multiple pathways simultaneously. This approach aligns well with current trends in precision medicine, where personalized therapies tailored to individual patient profiles are becoming more prevalent.

From a synthetic chemistry perspective, one notable feature of this molecule is its amenability to stereoselective synthesis. The presence of a chiral center at the (1r,4r)-cyclohexyl moiety necessitates careful control during preparation to ensure high enantiomeric purity. Advances in asymmetric catalysis have made it possible to achieve these levels of selectivity more efficiently than ever before, which is crucial for pharmaceutical applications where stereochemistry can significantly impact efficacy and safety.

Evaluation methodologies for compounds like this one typically involve both in vitro assays and animal models. In vitro studies can provide rapid screening data on interactions with target enzymes or receptors, while animal models offer insights into systemic pharmacology and potential side effects. These combined approaches help researchers assess whether a candidate molecule warrants further development into a clinical candidate.

The role of natural product-inspired scaffolds cannot be overstated in medicinal chemistry research. Many successful drugs have been derived from natural products or their modified analogs due to their inherent structural complexity and biological activity. The benzoxazole-pyrazine-cyclohexylamide motif described here draws inspiration from such natural frameworks but incorporates synthetic modifications designed to enhance pharmacological properties while maintaining key structural features responsible for biological activity.

Future directions for research on compounds like this one may include exploring their potential as prodrugs—molecules designed to release active metabolites within target tissues or under specific physiological conditions. Prodrug strategies can improve bioavailability or reduce toxicity by masking certain functional groups until after administration when they are cleaved by enzymatic processes into active forms.